Cas no 2549009-84-7 (4-({4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile)

• Product Name: 4-({4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile
• CAS No: 2549009-84-7
• MF: C₁₉H₁₉N₇
• MW: 345.401062250137
• CID: 5313186
• PubChem ID: 154883163
• Update Time: 2025-05-22

4-({4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[4-[6-(1H-Pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methyl]benzonitrile
• 2549009-84-7
• F6619-6582
• AKOS040710109
• 4-({4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

• Inchi： 1S/C19H19N7/c20-13-16-2-4-17(5-3-16)14-24-8-10-25(11-9-24)18-12-19(22-15-21-18)26-7-1-6-23-26/h1-7,12,15H,8-11,14H2
• InChI Key： SOYXJUYZBLFERF-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C#N)=CC=2)CCN(C2C=C(N=CN=2)N2C=CC=N2)CC1

Computed Properties

• Exact Mass: 345.17019364g/mol
• Monoisotopic Mass: 345.17019364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.1±50.0 °C(Predicted)
• pka: 5.85±0.10(Predicted)

Additional information on 4-({4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

Comprehensive Overview of 4-({4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile (CAS No. 2549009-84-7)

In the realm of pharmaceutical and agrochemical research, 4-({4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile (CAS No. 2549009-84-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrazole and pyrimidine moieties, is a subject of extensive study due to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel bioactive agents.

The compound's piperazine linker and benzonitrile functional group contribute to its unique physicochemical properties, making it a candidate for modulating protein-protein interactions or enzyme inhibition. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in such molecules, as they are often screened for kinase inhibition or GPCR targeting. With the growing demand for precision medicine, 2549009-84-7 is being explored for its potential role in personalized therapeutics.

From a synthetic perspective, the compound's 1H-pyrazol-1-yl and pyrimidin-4-yl groups present intriguing challenges for organic synthesis optimization. Chemists are investigating efficient routes to scale up production while maintaining high purity, a topic frequently searched in process chemistry forums. Its stability under various pH conditions and solubility profile are also critical for formulation development, a hot topic in pharmaceutical manufacturing circles.

Environmental and green chemistry considerations are increasingly shaping research around compounds like 4-({4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile. Scientists are exploring catalytic methods and biodegradable derivatives to align with sustainable chemistry principles. This aligns with the broader industry shift toward eco-friendly synthesis, a frequently searched term in academic databases.

Analytical characterization of 2549009-84-7 employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography, reflecting the compound's structural complexity. These methods are crucial for quality control in high-throughput screening campaigns, a key focus area for drug discovery pipelines. The compound's spectral data is often referenced in cheminformatics studies, contributing to QSAR modeling efforts.

In the context of intellectual property, 4-({4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile appears in several patent applications related to kinase inhibitors and metabolic disorder treatments. This legal dimension adds another layer of relevance, as patent landscaping becomes increasingly important in R&D strategy. The compound's potential structure-activity relationships (SAR) are a recurring theme in medicinal chemistry publications.

Looking ahead, the scientific community anticipates more studies elucidating the biological activity and mechanistic pathways of CAS No. 2549009-84-7. With advancements in cryo-EM and molecular docking technologies, researchers may uncover new binding modes or therapeutic indications. This aligns with current searches for next-generation therapeutics and targeted drug delivery systems, positioning the compound as a noteworthy subject in contemporary chemical research.